Cas no 1251544-74-7 (N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251544-74-7
• MF: C₂₃H₂₅ClN₄O₂
• MW: 424.923204183578
• CID: 5402433
• PubChem ID: 49660687
• Update Time: 2025-05-19

N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]-(4-methylpiperidin-1-yl)methanone
• (4-((3-chloro-4-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(4-methylpiperidin-1-yl)methanone
• N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• 1251544-74-7
• AKOS021918058
• F3406-2821

• Inchi： 1S/C23H25ClN4O2/c1-14-8-10-28(11-9-14)23(29)18-13-25-22-17(6-4-15(2)26-22)21(18)27-16-5-7-20(30-3)19(24)12-16/h4-7,12-14H,8-11H2,1-3H3,(H,25,26,27)
• InChI Key： DTTFNWSMZCBMSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C2=CC=C(C)N=C2N=CC=1C(N1CCC(C)CC1)=O)OC

Computed Properties

• Exact Mass: 424.1666037g/mol
• Monoisotopic Mass: 424.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

Comprehensive Analysis of N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251544-74-7)

The compound N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251544-74-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,8-naphthyridine core with a 4-methylpiperidine carbonyl group and a 3-chloro-4-methoxyphenyl substituent, making it a subject of significant interest in pharmaceutical and chemical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting specific enzymatic pathways.

One of the most frequently searched questions about this compound revolves around its synthetic methodology and biological activity. Recent studies suggest that the 1,8-naphthyridine scaffold, a key component of this molecule, exhibits notable interactions with kinases and other regulatory proteins. This has led to growing curiosity about its potential role in developing small-molecule inhibitors for therapeutic use. The chloro-methoxy and methylpiperidine moieties further enhance its binding affinity, making it a promising candidate for further investigation.

From an industrial perspective, the demand for N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine is driven by its versatility in medicinal chemistry. Researchers are particularly interested in optimizing its structure-activity relationship (SAR) to improve efficacy and reduce off-target effects. The compound's CAS No. 1251544-74-7 is often referenced in patent filings and academic publications, highlighting its relevance in cutting-edge research.

Another hot topic in discussions about this compound is its solubility and stability under various conditions. Given the complexity of its structure, scientists are exploring novel formulation techniques to enhance its bioavailability. The 4-methylpiperidine-1-carbonyl group, in particular, has been a focal point for modifications aimed at improving pharmacokinetic properties.

In summary, N-(3-chloro-4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine represents a fascinating area of study with broad implications for drug development. Its unique combination of functional groups and the growing body of research around its biological targets make it a compound worth watching in the coming years.